Cas no 1805889-22-8 (2-Amino-5-bromo-7-formyl-1H-benzimidazole)
2-Amino-5-bromo-7-formyl-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-bromo-7-formyl-1H-benzimidazole
-
- Inchi: 1S/C8H6BrN3O/c9-5-1-4(3-13)7-6(2-5)11-8(10)12-7/h1-3H,(H3,10,11,12)
- InChI Key: DGKABZXZKYDVKD-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=O)C2=C(C=1)NC(N)=N2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- XLogP3: 1.3
- Topological Polar Surface Area: 71.8
2-Amino-5-bromo-7-formyl-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061007628-250mg |
2-Amino-5-bromo-7-formyl-1H-benzimidazole |
1805889-22-8 | 98% | 250mg |
$807.35 | 2022-04-01 | |
| Alichem | A061007628-500mg |
2-Amino-5-bromo-7-formyl-1H-benzimidazole |
1805889-22-8 | 98% | 500mg |
$1,175.53 | 2022-04-01 | |
| Alichem | A061007628-1g |
2-Amino-5-bromo-7-formyl-1H-benzimidazole |
1805889-22-8 | 98% | 1g |
$2,062.44 | 2022-04-01 |
2-Amino-5-bromo-7-formyl-1H-benzimidazole Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 2-Amino-5-bromo-7-formyl-1H-benzimidazole
Introduction to 2-Amino-5-bromo-7-formyl-1H-benzimidazole (CAS No. 1805889-22-8)
2-Amino-5-bromo-7-formyl-1H-benzimidazole is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1805889-22-8, belongs to the benzimidazole family, a class of molecules well-documented for their role in various biological processes and therapeutic applications.
The benzimidazole core structure of 2-Amino-5-bromo-7-formyl-1H-benzimidazole is characterized by a fused ring system consisting of a benzene ring and a pyridazine ring. The presence of multiple functional groups, including an amino group at the 2-position, a bromine atom at the 5-position, and a formyl group at the 7-position, makes this compound a valuable scaffold for further chemical modifications and derivatization. These functional groups not only contribute to its reactivity but also influence its solubility, stability, and interactions with biological targets.
In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives as potential therapeutic agents. The bromine substituent in particular has been exploited for its ability to enhance binding affinity and selectivity when interacting with biological macromolecules. Furthermore, the formyl group serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones.
One of the most compelling aspects of 2-Amino-5-bromo-7-formyl-1H-benzimidazole is its potential application in the development of anticancer agents. Benzimidazole derivatives have shown promise in inhibiting various kinases and other enzymes involved in cancer cell proliferation and survival. The specific arrangement of functional groups in this compound may facilitate interactions with key targets such as cyclin-dependent kinases (CDKs) or tyrosine kinases, which are often dysregulated in cancerous tissues.
Recent studies have highlighted the importance of 2-Amino-5-bromo-7-formyl-1H-benzimidazole in drug discovery efforts aimed at overcoming resistance to existing therapies. By modulating the structure through strategic functionalization, researchers hope to identify compounds that can evade resistance mechanisms while maintaining or enhancing efficacy. The formyl group, in particular, has been targeted for conversion into amides, esters, or other bioactive moieties that could improve pharmacokinetic profiles.
Another area of interest is the use of 2-Amino-5-bromo-7-formyl-1H-benzimidazole as a building block for more complex drug candidates. Its rigid heterocyclic core provides a stable framework upon which additional functionalities can be appended without compromising structural integrity. This flexibility has allowed chemists to explore diverse chemical spaces and identify novel scaffolds with improved pharmacological properties.
The synthesis of 2-Amino-5-bromo-7-formyl-1H-benzimidazole typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination of an appropriately substituted benzimidazole derivative followed by formylation at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.
In addition to its pharmaceutical applications, 2-Amino-5-bromo-7-formyl-1H-benzimidazole has found utility in materials science and chemical biology. Its ability to participate in various chemical reactions makes it a valuable intermediate for synthesizing complex molecules with tailored properties. Researchers have also explored its use as a probe for studying enzyme mechanisms and as a component in designing metal-binding complexes.
The future prospects for 2-Amino-5-bromo-7-formyl-1H-benzimidazole are promising, with ongoing research aimed at expanding its applications and understanding its mode of action. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield new insights into its potential as a therapeutic agent. As computational methods continue to advance, virtual screening approaches will likely play a significant role in identifying novel derivatives with enhanced biological activity.
In conclusion,2-Amino-5-bromo-7-formyl-1H-benzimidazole (CAS No. 1805889-22-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it an attractive scaffold for designing novel drugs targeting various diseases. As our understanding of its properties evolves,so too will its applications across multiple scientific disciplines.
1805889-22-8 (2-Amino-5-bromo-7-formyl-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)